Cas no 98069-92-2 (1H-Tetrazole, 1-butyl-)
1H-Tetrazole, 1-butyl- structure
Product Name:1H-Tetrazole, 1-butyl-
CAS No:98069-92-2
MF:C5H10N4
MW:126.15969991684
CID:750755
PubChem ID:12144386
Update Time:2025-04-19
1H-Tetrazole, 1-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazole, 1-butyl-
- 1-butyltetrazole
- 98069-92-2
- SCHEMBL2052713
- KSUSTLKKFLDJNC-UHFFFAOYSA-N
- DTXSID70478515
- 1-butyl-1H-tetraazole
- 1-butyl-1H-tetrazole
-
- Inchi: 1S/C5H10N4/c1-2-3-4-9-5-6-7-8-9/h5H,2-4H2,1H3
- InChI Key: KSUSTLKKFLDJNC-UHFFFAOYSA-N
- SMILES: N1(C=NN=N1)CCCC
Computed Properties
- Exact Mass: 126.090546336g/mol
- Monoisotopic Mass: 126.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 75.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 43.6Ų
1H-Tetrazole, 1-butyl- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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